![molecular formula C15H15NO2 B1646398 4-[(4-Methoxyphenyl)(methyl)amino]benzaldehyde CAS No. 54849-47-7](/img/structure/B1646398.png)
4-[(4-Methoxyphenyl)(methyl)amino]benzaldehyde
Overview
Description
“4-[(4-Methoxyphenyl)(methyl)amino]benzaldehyde” is a chemical compound with the molecular formula C14H13NO2 . It is also known by other names such as p-Methoxybenzylidene p-aminophenol .
Synthesis Analysis
The synthesis of similar compounds has been reported via the Schiff bases reduction route . The reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4, tin, or iron have been used for the preparation of secondary amines . Sodium borohydride (NaBH4) is a powerful reducing agent that has been used for the reduction of different functional groups .
Molecular Structure Analysis
The molecular structure of “this compound” consists of asymmetric units of C14H13NO2 . The 3D structure may be viewed using Java or Javascript .
Scientific Research Applications
Optical and Material Science Applications
- Synthesis and Optical Properties of Metal Complexes : A study by Barberis and Mikroyannidis (2006) explored the synthesis of metal quinolates with styryl substituents, including derivatives of methoxybenzaldehydes, for their application in optical materials. These complexes exhibited improved thermal stability, solubility in organic solvents, and emitted blue-green light with photoluminescence, indicating potential use in optoelectronic devices (Barberis & Mikroyannidis, 2006).
Corrosion Inhibition
- Schiff Base Compounds as Corrosion Inhibitors : Research by Emregül and Hayvalı (2006) on Schiff base compounds derived from benzaldehydes demonstrated their effectiveness in inhibiting steel corrosion in acidic environments. This highlights the potential of such compounds in protecting metals from corrosion in industrial applications (Emregül & Hayvalı, 2006).
Antimicrobial and Anticancer Evaluation
- Antimicrobial and Anticancer Potentials : A series of compounds synthesized from substituted benzylidene-amino derivatives, including those related to methoxybenzaldehydes, were evaluated for their antimicrobial and anticancer potentials. Some compounds showed promising results, indicating the relevance of these derivatives in developing therapeutic agents (Sigroha et al., 2012).
Synthetic Chemistry
- Enantioselective Synthesis : Research involving the synthesis of compounds with methoxyphenyl groups has led to developments in enantioselective synthesis techniques, providing pathways for creating stereochemically complex molecules (Zhou, Xu, & Hu, 2012).
Molecular Structures and Characterization
- Characterization of Azo-Benzoic Acids : Studies on the synthesis and characterization of azo-benzoic acids and their precursors have provided insights into the molecular structures, geometries, and the effects of different solvents on these compounds. Such research is valuable for the development of dyes and pigments (Baul et al., 2009).
Mechanism of Action
Target of Action
It’s known that the compound is a secondary amine, which are important starting materials for the preparation of various compounds such as dithiocarbamates and dyes .
Mode of Action
The compound is synthesized via schiff bases reduction route . The molecular structures of the compounds are stabilized by secondary intermolecular interactions .
Biochemical Pathways
Secondary amines, like this compound, are known to be involved in the synthesis of various compounds such as dithiocarbamates and dyes .
Result of Action
It’s known that the compound is a secondary amine, which are important starting materials for the preparation of various compounds .
Properties
IUPAC Name |
4-(4-methoxy-N-methylanilino)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-16(13-5-3-12(11-17)4-6-13)14-7-9-15(18-2)10-8-14/h3-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FARINXYEHBQHHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C=O)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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